Cas no 61844-62-0 (Benzylp-coumarate)

• Product Name: Benzylp-coumarate
• CAS No: 61844-62-0
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 464791
• PubChem ID: 10083644
• Update Time: 2025-04-19

Benzylp-coumarate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, phenylmethyl ester, (2E)-
• Benzyl p-coumarate
• p-Coumaric acid benzyl ester
• SCHEMBL4501585
• RGZZCZQQPNJCPO-DHZHZOJOSA-N
• AKOS040761407
• CHEMBL1095574
• Phenylmethyl p-coumarate
• Benzyl trans-4-coumarate
• 61844-62-0
• (E)-Benzyl 3-(4-hydroxyphenyl)acrylate
• BDBM50362850
• benzyl-p-coumarate
• Benzyl 3-(4-Hydroxyphenyl)Acrylate
• benzyl (E)-p-coumarate
• Benzyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• Benzylp-coumarate

• Inchi： 1S/C16H14O3/c17-15-9-6-13(7-10-15)8-11-16(18)19-12-14-4-2-1-3-5-14/h1-11,17H,12H2/b11-8+
• InChI Key： RGZZCZQQPNJCPO-DHZHZOJOSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• PSA: 46.53

Benzylp-coumarate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters